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Compound of Interest

Compound Name: VU0357017 hydrochloride

Cat. No.: B1684057 Get Quote

Introduction

VU0357017 hydrochloride is a potent and selective positive allosteric modulator (PAM) of the

M1 muscarinic acetylcholine receptor (M1 mAChR).[1][2] M1 receptors are G-protein coupled

receptors (GPCRs) predominantly expressed in the central nervous system, including the

hippocampus and cortex.[3] They play a crucial role in cognitive functions such as learning and

memory.[3][4] The activation of M1 receptors is a promising therapeutic strategy for

neurological disorders like Alzheimer's disease and schizophrenia.[4][5]

As a PAM, VU0357017 does not activate the M1 receptor directly but enhances the response

of the receptor to its endogenous agonist, acetylcholine (ACh).[6] This allosteric modulation

offers a more nuanced approach to receptor activation, potentially reducing the side effects

associated with direct agonists.

The M1 receptor primarily couples to Gq/G11 G-proteins.[3][7] Upon activation, this G-protein

stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate

(PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).[8] IP3 then binds to its

receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium

(Ca2+).[8][9] This increase in cytosolic Ca2+ can be detected using fluorescent calcium

indicators, making the calcium mobilization assay a robust method for studying M1 receptor

activation and modulation.[9]
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This document provides a detailed protocol for utilizing a calcium mobilization assay to

characterize the activity of VU0357017 hydrochloride on M1 receptors.

M1 Receptor Signaling Pathway
The diagram below illustrates the signaling cascade initiated by the activation of the M1

muscarinic receptor, leading to the mobilization of intracellular calcium.
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Day 1: Cell Preparation Day 2: Assay Execution

Data Analysis

1. Seed hM1-expressing cells
into microplate

2. Incubate overnight
(37°C, 5% CO₂)

3. Prepare Fluo-4 AM
dye-loading solution

4. Remove media and add
dye-loading solution to cells

5. Incubate for 1 hour
(37°C, 5% CO₂)

7. Place cell and compound plates
into fluorescence reader (FLIPR)

6. Prepare compound plates:
VU0357017 (PAM)

Acetylcholine (Agonist)

8. Measure baseline fluorescence

9. Add VU0357017, incubate ~2 min

10. Add Acetylcholine

11. Measure kinetic fluorescence response
(Ex/Em = 490/525 nm)

12. Normalize data
(% over baseline or to max response)

13. Plot dose-response curves
and calculate EC₅₀ values

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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